2-methoxy-5-methyl-N-(2-phenylphenyl)benzenesulfonamide

• IUPAC Name: 2-methoxy-5-methyl-N-(2-phenylphenyl)benzenesulfonamide
• InChI: InChI=1S/C20H19NO3S/c1-15-12-13-19(24-2)20(14-15)25(22,23)21-18-11-7-6-10-17(18)16-8-4-3-5-9-16/h3-14,21H,1-2H3
• InChI Key: GZIHUZFWSIIVKB-UHFFFAOYSA-N
• Canonical SMILES: CC1=CC(=C(C=C1)OC)S(=O)(=O)NC2=CC=CC=C2C3=CC=CC=C3
• Molecular Formula: C20H19NO3S
• Molecular Weight: 353.4 g/mol

Description

2-methoxy-5-methyl-N-(2-phenylphenyl)benzenesulfonamide, also known as MMPP, is a chemical compound that has gained attention in scientific research due to its potential pharmacological effects. MMPP is a sulfonamide derivative that has been synthesized through various methods and has been studied for its mechanism of action, biochemical and physiological effects, and potential applications in laboratory experiments. In

Mechanism of Action

The mechanism of action of 2-methoxy-5-methyl-N-(2-phenylphenyl)benzenesulfonamide is not fully understood, but studies have suggested that it may inhibit the activity of enzymes involved in cancer cell growth and proliferation. 2-methoxy-5-methyl-N-(2-phenylphenyl)benzenesulfonamide has also been shown to induce apoptosis, or programmed cell death, in cancer cells. Additionally, 2-methoxy-5-methyl-N-(2-phenylphenyl)benzenesulfonamide may inhibit the production of pro-inflammatory cytokines, which are involved in the inflammatory response.
Biochemical and Physiological Effects:
Studies have shown that 2-methoxy-5-methyl-N-(2-phenylphenyl)benzenesulfonamide has various biochemical and physiological effects. 2-methoxy-5-methyl-N-(2-phenylphenyl)benzenesulfonamide has been shown to inhibit the activity of certain enzymes involved in cancer cell growth and proliferation, such as topoisomerase II and carbonic anhydrase IX. 2-methoxy-5-methyl-N-(2-phenylphenyl)benzenesulfonamide has also been shown to induce apoptosis in cancer cells. Additionally, 2-methoxy-5-methyl-N-(2-phenylphenyl)benzenesulfonamide has been shown to inhibit the production of pro-inflammatory cytokines, such as interleukin-6 and tumor necrosis factor-alpha.

Advantages and Limitations for Lab Experiments

One advantage of using 2-methoxy-5-methyl-N-(2-phenylphenyl)benzenesulfonamide in laboratory experiments is its potential pharmacological effects, particularly in the treatment of cancer. 2-methoxy-5-methyl-N-(2-phenylphenyl)benzenesulfonamide has been shown to inhibit the growth of cancer cells in various types of cancer, making it a promising candidate for further research. However, one limitation of using 2-methoxy-5-methyl-N-(2-phenylphenyl)benzenesulfonamide in laboratory experiments is its potential toxicity. Studies have shown that 2-methoxy-5-methyl-N-(2-phenylphenyl)benzenesulfonamide may have toxic effects on normal cells, which may limit its use in certain applications.

Future Directions

There are several future directions for research on 2-methoxy-5-methyl-N-(2-phenylphenyl)benzenesulfonamide. One area of research could focus on further investigating the mechanism of action of 2-methoxy-5-methyl-N-(2-phenylphenyl)benzenesulfonamide, particularly in relation to its potential anti-cancer effects. Another area of research could focus on developing more efficient and less toxic synthesis methods for 2-methoxy-5-methyl-N-(2-phenylphenyl)benzenesulfonamide. Additionally, future research could investigate the potential use of 2-methoxy-5-methyl-N-(2-phenylphenyl)benzenesulfonamide as a fluorescent probe for imaging biological systems. Overall, 2-methoxy-5-methyl-N-(2-phenylphenyl)benzenesulfonamide has shown promising potential in scientific research and warrants further investigation.

Synthesis Methods

2-methoxy-5-methyl-N-(2-phenylphenyl)benzenesulfonamide can be synthesized through various methods, including the reaction of 2-methoxy-5-methylbenzenesulfonyl chloride with 2-phenylphenylamine in the presence of a base, such as triethylamine. Another method involves the reaction of 2-methoxy-5-methylbenzenesulfonyl chloride with 2-phenylphenylhydrazine in the presence of a base, such as sodium carbonate. Both methods result in the formation of 2-methoxy-5-methyl-N-(2-phenylphenyl)benzenesulfonamide as a white crystalline solid.

Scientific Research Applications

2-methoxy-5-methyl-N-(2-phenylphenyl)benzenesulfonamide has been studied for its potential pharmacological effects, particularly in the treatment of cancer. Studies have shown that 2-methoxy-5-methyl-N-(2-phenylphenyl)benzenesulfonamide inhibits the growth of cancer cells in various types of cancer, including breast, lung, and colon cancer. 2-methoxy-5-methyl-N-(2-phenylphenyl)benzenesulfonamide has also been studied for its potential anti-inflammatory and analgesic effects. Additionally, 2-methoxy-5-methyl-N-(2-phenylphenyl)benzenesulfonamide has been investigated for its potential use as a fluorescent probe for imaging biological systems.